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Compound of Interest

Compound Name: Basolite F300

Cat. No.: B12053979

This document provides crucial safety protocols and logistical plans for the handling and
disposal of Basolite F300, a metal-organic framework (MOF). The following procedural
guidance is intended for researchers, scientists, and drug development professionals to ensure
safe laboratory operations.

Hazard Identification and Personal Protective
Equipment

Basolite F300 is classified with specific health hazards that necessitate the use of appropriate
personal protective equipment (PPE).[1][2][3] It is harmful if swallowed, causes skin and
serious eye irritation, and may cause damage to organs, specifically the eyes and central
nervous system.[1][2][3]

Hazard Summary Table
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Hazard .
. GHS Code Description Target Organs
Classification
Acute Toxicity, Oral )
H302 Harmful if swallowed. -
(Category 4)
Skin Irritation S .
H315 Causes skin irritation. Skin
(Category 2)
Eye Irritation Causes serious eye
H319 o Eyes
(Category 2) irritation.
Specific Target Organ
Toxicity — Single 371 May cause damage to  Eyes, Central Nervous
Exposure (Category organs. System
2)
Recommended Personal Protective Equipment (PPE)
PPE Category Specification Rationale
) ) NIOSH-approved N95 dust To prevent inhalation of the
Respiratory Protection ) ) )
mask or higher. solid particles.
Safety glasses with side-
) shields or goggles. A face To protect eyes from dust and
Eye Protection _ _ _
shield may be required for potential splashes.
larger quantities.[2]
] Chemical-resistant gloves To prevent skin contact and
Hand Protection o o
(e.g., Nitrile). irritation.[1][2]

Body Protection

To protect skin and clothing

Laboratory coat.

from contamination.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is essential to minimize exposure and ensure safety

when working with Basolite F300.
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Experimental Workflow for Handling Basolite F300
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Figure 1. A high-level overview of the handling workflow for Basolite F300.

1. Preparation:

o Area Designation: Conduct all work with Basolite F300 in a well-ventilated area, preferably

within a certified chemical fume hood.
» PPE Donning: Before handling, put on all required PPE as specified in the table above.

o Material Assembly: Gather all necessary equipment, including spatulas, weighing paper, and
containers. Ensure all containers are appropriately labeled.

2. Handling:

e Weighing and Transfer: When weighing, use a balance inside a fume hood or a ventilated
balance enclosure to minimize dust dispersion. Handle the solid material gently to avoid

creating airborne dust.
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 In Solution: If using Basolite F300 in a solution, add the solid to the solvent slowly to prevent
splashing.

3. Post-Handling:
o Container Sealing: Securely seal all containers holding Basolite F300 or its waste.

o PPE Doffing: Remove PPE in the designated area, avoiding contamination of skin and
clothing. Wash hands thoroughly with soap and water after removing gloves.

4. Decontamination & Cleanup:
o Surface Cleaning: Wipe down all work surfaces with a damp cloth to collect any dust.
e Equipment Cleaning: Clean all non-disposable equipment thoroughly.

Disposal Plan

Proper disposal of Basolite F300 and contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

Disposal Workflow for Basolite F300 Waste
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Figure 2. A streamlined process for the safe disposal of Basolite F300 waste.

. Waste Segregation:

Solid Waste: Collect unused Basolite F300 and any contaminated disposable materials

(e.q., gloves, weighing paper) in a designated, sealed container.

Liquid Waste: If Basolite F300 has been used in a solvent, collect the solution in a separate,

sealed, and properly labeled hazardous waste container.

. Waste Containment and Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the chemical name
"Basolite F300".

Keep waste containers closed except when adding waste.
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3. Final Disposal:

o Dispose of all Basolite F300 waste through your institution's hazardous waste management
program. Do not dispose of it in regular trash or down the drain. Follow all local, state, and
federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-basolite-f300]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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